![molecular formula C19H23BrN4OS B4541246 N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide](/img/structure/B4541246.png)
N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide
Description
Synthesis Analysis
The synthesis of compounds related to the specified chemical involves various strategies including microwave-assisted three-component one-pot cyclocondensation and reactions with thiosemicarbazide to introduce adamantyl moieties, indicative of methods that might be applicable for our compound of interest. Notably, a microwave-assisted synthesis approach has been successfully applied for creating adamantyl-substituted carboxamide derivatives, suggesting a potential pathway for synthesizing the target compound (Göktaş et al., 2012).
Molecular Structure Analysis
Investigations into similar compounds have utilized X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations to elucidate their molecular structures. These studies reveal the importance of hydrogen bonding, C–H⋯π, and lone pair⋯π contacts in stabilizing the crystal packing of these molecules, insights that are relevant to understanding the structural aspects of the target compound (Saeed et al., 2020).
Chemical Reactions and Properties
Research on adamantyl-substituted pyrazoles and related structures indicates a variety of chemical reactions, including nitration and oxidation, which can modify the chemical properties of these compounds. For instance, the nitration of 3(5)-(1-adamantyl)pyrazole demonstrates the reactivity of the pyrazole ring and the influence of the adamantyl substituent on chemical reactivity (Claramunt et al., 2000).
Physical Properties Analysis
While specific studies on the physical properties of the exact compound are not readily available, research on related compounds provides valuable insights. The solid-state structures, stabilization energies, and molecular interactions such as hydrogen bonding and π-interactions significantly influence the physical properties of these compounds, as demonstrated through crystallographic and theoretical analyses (El-Emam et al., 2020).
Chemical Properties Analysis
The chemical properties of adamantyl-substituted compounds, including their reactivity and interactions, are critical for their potential applications. Studies highlight the significance of N–H⋯N hydrogen bonds and the role of adamantyl substituents in affecting the chemical behavior of these molecules. Such insights are crucial for understanding the reactivity and potential biological activities of the compound of interest (Claramunt et al., 2000).
properties
IUPAC Name |
N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-4-bromo-1,5-dimethylpyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN4OS/c1-10-15(20)16(23-24(10)2)17(25)22-18-21-14(9-26-18)19-6-11-3-12(7-19)5-13(4-11)8-19/h9,11-13H,3-8H2,1-2H3,(H,21,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOXUCQBBGUZCFG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C(=O)NC2=NC(=CS2)C34CC5CC(C3)CC(C5)C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1-Adamantyl)-1,3-thiazol-2-YL]-4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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